Cas no 898792-14-8 (4-Cyanophenyl cyclohexyl ketone)

4-Cyanophenyl cyclohexyl ketone is a versatile organic compound characterized by its cyclohexyl and cyanophenyl functional groups. This ketone derivative is valued for its role as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the cyano group enhances its reactivity, enabling further functionalization, while the cyclohexyl moiety contributes to structural stability. Its well-defined molecular structure ensures consistent performance in reactions such as nucleophilic additions or reductions. The compound is typically handled under controlled conditions due to its sensitivity. Its purity and stability make it a reliable choice for research and industrial applications requiring precise synthetic pathways.
4-Cyanophenyl cyclohexyl ketone structure
898792-14-8 structure
Product Name:4-Cyanophenyl cyclohexyl ketone
CAS No:898792-14-8
MF:C14H15NO
MW:213.275003671646
MDL:MFCD03841344
CID:1073530
PubChem ID:24724189
Update Time:2025-06-08

4-Cyanophenyl cyclohexyl ketone Chemical and Physical Properties

Names and Identifiers

    • 4-Cyanophenyl cyclohexyl ketone
    • 4-(cyclohexanecarbonyl)benzonitrile
    • 898792-14-8
    • AKOS016019938
    • DTXSID80642588
    • 4-CYANOPHENYLCYCLOHEXYLKETONE
    • MFCD03841344
    • MDL： MFCD03841344
    • Inchi： 1S/C14H15NO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h6-9,12H,1-5H2
    • InChI Key： PJPMXOBAIYBRRR-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C#N)=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.9Ų

4-Cyanophenyl cyclohexyl ketone Pricemore >>

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4-Cyanophenyl cyclohexyl ketone Suppliers

Amadis Chemical Company Limited
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(CAS:898792-14-8)4-Cyanophenyl cyclohexyl ketone
Order Number:A1189107
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):393.0
Email:sales@amadischem.com

4-Cyanophenyl cyclohexyl ketone Related Literature

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Amadis Chemical Company Limited
(CAS:898792-14-8)4-Cyanophenyl cyclohexyl ketone
A1189107
Purity:99%
Quantity:1g
Price ($):393.0
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